Cas no 1227587-18-9 (2-(2-Fluorophenyl)pyridine-4-methanol)

• Product Name: 2-(2-Fluorophenyl)pyridine-4-methanol
• CAS No: 1227587-18-9
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4914560
• Update Time: 2025-06-08

2-(2-Fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H10FNO/c13-11-4-2-1-3-10(11)12-7-9(8-15)5-6-14-12/h1-7,15H,8H2
• InChI Key： VHFBBLBHMLGIOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(CO)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(2-Fluorophenyl)pyridine-4-methanol

Introduction to 2-(2-Fluorophenyl)pyridine-4-methanol (CAS No. 1227587-18-9)

2-(2-Fluorophenyl)pyridine-4-methanol, with the CAS number 1227587-18-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2-fluorophenyl group and a hydroxymethyl moiety. These structural elements contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The molecular formula of 2-(2-Fluorophenyl)pyridine-4-methanol is C₁₃H₁₁FO, and its molecular weight is approximately 206.23 g/mol. The compound's chemical structure provides a foundation for understanding its physical and chemical properties, as well as its potential interactions with biological systems. Recent studies have explored the synthesis, characterization, and biological activities of this compound, highlighting its significance in the development of novel therapeutic agents.

In terms of synthesis, 2-(2-Fluorophenyl)pyridine-4-methanol can be prepared through various methods, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes. One common approach involves the reaction of 4-chloromethylpyridine hydrochloride with 2-fluorophenylboronic acid in the presence of a palladium catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

The physical properties of 2-(2-Fluorophenyl)pyridine-4-methanol are also noteworthy. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are crucial for its handling and application in various experimental setups.

In the realm of biological activities, 2-(2-Fluorophenyl)pyridine-4-methanol has shown promising results in several areas. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is its use as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders. The compound's ability to modulate HDAC activity suggests its potential as a lead molecule for the development of novel anticancer and neuroprotective agents.

Beyond HDAC inhibition, 2-(2-Fluorophenyl)pyridine-4-methanol has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2-Fluorophenyl)pyridine-4-methanol is another important aspect to consider. Preliminary studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are desirable characteristics for drug candidates. However, further research is needed to optimize these properties for clinical applications.

Clinical trials involving 2-(2-Fluorophenyl)pyridine-4-methanol are currently underway to evaluate its safety and efficacy in treating various conditions. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-(2-Fluorophenyl)pyridine-4-methanol (CAS No. 1227587-18-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the field.